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Compound of Interest

Compound Name: Boc-Cys(Dpm)-OH

Cat. No.: B558595 Get Quote

An In-depth Technical Guide on Boc-Cys(Dpm)-
OH
For researchers, scientists, and professionals in drug development, a precise understanding of

the chemical reagents utilized is paramount. This document provides a detailed overview of the

chemical properties of N-α-(tert-butoxycarbonyl)-S-(diphenylmethyl)-L-cysteine, commonly

abbreviated as Boc-Cys(Dpm)-OH.

Chemical Identity and Structure
Boc-Cys(Dpm)-OH is a derivative of the amino acid L-cysteine. It is characterized by the

presence of two key protecting groups: the tert-butoxycarbonyl (Boc) group attached to the

alpha-amino group, and the diphenylmethyl (Dpm), also known as benzhydryl, group attached

to the sulfur atom of the cysteine side chain.

The IUPAC name for this compound is (2R)-3-(benzhydrylsulfanyl)-2-[(tert-

butoxycarbonyl)amino]propanoic acid.

The chemical structure of Boc-Cys(Dpm)-OH is as follows:

Chemical Structure of Boc-Cys(Dpm)-OH

Image Source: BLD Pharmatech Co., Ltd.
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The Boc protecting group is notable for its use in peptide synthesis, readily removed under

acidic conditions. The Dpm group provides robust protection for the thiol functionality of the

cysteine residue and exhibits increased stability compared to other protecting groups like trityl

(Trt)[1].

Physicochemical Properties
A summary of the key quantitative data for Boc-Cys(Dpm)-OH is presented in the table below

for straightforward reference and comparison.

Property Value References

CAS Number 21947-97-7 [2][3]

Molecular Formula C21H25NO4S [2][4]

Molecular Weight 387.5 g/mol

Appearance
White to off-white powder or

crystals

Purity ≥97% [3]

Storage Temperature 2-8°C, sealed in dry conditions

Structural Identifiers
For unambiguous identification in databases and computational chemistry applications, the

following structural identifiers are provided:
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Identifier Type Identifier Reference

InChI

1S/C21H25NO4S/c1-

21(2,3)26-20(25)22-

17(19(23)24)14-27-18(15-10-

6-4-7-11-15)16-12-8-5-9-13-

16/h4-13,17-18H,14H2,1-3H3,

(H,22,25)(H,23,24)/t17-/m0/s1

InChI Key
AMTHPOXIVDHMLZ-

KRWDZBQOSA-N

MDL Number MFCD00151869

Logical Structure of Boc-Cys(Dpm)-OH
The following diagram illustrates the logical relationship between the core amino acid and its

protecting groups in Boc-Cys(Dpm)-OH.
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Diagram of Boc-Cys(Dpm)-OH structural components.
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This technical summary provides essential information on the chemical structure,

nomenclature, and key properties of Boc-Cys(Dpm)-OH, serving as a valuable resource for its

application in scientific research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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